Syringolin A

• CAS: 212115-96-3
• Molecular Formula: C24H39N5O6
• Molecular Weight: 493.6 g/mol
• InChI: InChI=1S/C24H39N5O6/c1-13(2)16-10-11-18(30)25-12-8-7-9-17(21(31)26-16)27-22(32)19(14(3)4)28-24(35)29-20(15(5)6)23(33)34/h7,9-11,13-17,19-20H,8,12H2,1-6H3,(H,25,30)(H,26,31)(H,27,32)(H,33,34)(H2,28,29,35)/b9-7+,11-10+/t16-,17+,19+,20+/m1/s1
• InChIKey: RUWSLQOIGKYPEZ-YPXRAQKDSA-N

Syringolin A: Irreversible Triple-Subsite Proteasome Inhibitor

Syringolin A (SylA; CAS 212115-96-3; MW 493.60; C₂₄H₃₉N₅O₆) is the founding member of the syrbactin class of natural product proteasome inhibitors, produced by the plant pathogen Pseudomonas syringae pv. syringae [1]. Structurally, it features a strained 12-membered macrocyclic lactam bearing an α,β-unsaturated amide warhead that forms an irreversible covalent ether bond with the N-terminal threonine (Thr1Oγ) of all three catalytic proteasome subunits (β1/caspase-like, β2/trypsin-like, β5/chymotrypsin-like)—a binding mode structurally distinct from the clinically used boronate and epoxyketone inhibitor classes [2]. This triple-subsite, irreversible inhibition profile establishes SylA as a mechanistically unique probe and a versatile scaffold for anticancer lead development, differentiating it from the glidobactin subfamily members (e.g., Glidobactin A), which lack β1/caspase-like activity [3].

Irreversible triple-subsite proteasome inhibition (β1, β2, β5) supports pan-proteasome profiling studies

Covalent ether-bond mechanism distinct from boronate/epoxyketone classes enables target engagement investigation

Modular macrocyclic scaffold supports derivatization and potency modulation for SAR campaigns

• [1] Wäspi, U., Blanc, D., Winkler, T., Ruedi, P., & Dudler, R. (1998). Syringolin, a novel peptide elicitor from Pseudomonas syringae pv. syringae that induces resistance to Pyricularia oryzae in rice. Molecular Plant-Microbe Interactions, 11(8), 727–733. View Source
• [2] Groll, M., Schellenberg, B., Bachmann, A. S., Archer, C. R., Huber, R., Powell, R. K., … & Dudler, R. (2008). A plant pathogen virulence factor inhibits the eukaryotic proteasome by a novel mechanism. Nature, 452, 755–758. View Source
• [3] Clerc, J., Groll, M., Illich, D. J., Bachmann, A. S., Huber, R., Schellenberg, B., Dudler, R., & Kaiser, M. (2009). Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition. Proceedings of the National Academy of Sciences, 106(16), 6507–6512. View Source

Syringolin A: Key Advantages Over Bortezomib and Glidobactin A

Procurement decisions for proteasome inhibitors frequently default to bortezomib or the more potent glidobactin subclass within syrbactins. However, Syringolin A occupies a non-substitutable niche: it is the only characterized natural syrbactin that irreversibly inhibits all three catalytic proteasome subunits (β1, β2, β5), whereas Glidobactin A lacks β1/caspase-like activity entirely and bortezomib binds reversibly via a distinct boronate–Thr1Oγ interaction [1]. Moreover, the SylA macrocyclic core—lacking the lipophilic side chain present in GlbA—provides a clean, modular scaffold whose potency can be tuned by over 100-fold through rational derivatization, enabling structure–activity relationship (SAR) campaigns that are not accessible with the more complex GlbA architecture [2]. These fundamental differences in subsite coverage, binding mechanism, and scaffold versatility mean that substituting SylA with GlbA or bortezomib leads to qualitatively different experimental outcomes in ubiquitin–proteasome pathway studies, resistance profiling, and medicinal chemistry optimization programs.

! Glidobactin A lacks β1/caspase-like activity; may not support pan-proteasome profiling or β1-specific probe design.

! Bortezomib binds reversibly via boronate; irreversible SylA engagement may be required for pulse-chase or resistance studies.

! Syringolin B exhibits lower potency and lacks β1 activity; subsite coverage and inhibitory profile may differ significantly.

• [1] Clerc, J., Groll, M., Illich, D. J., Bachmann, A. S., Huber, R., Schellenberg, B., Dudler, R., & Kaiser, M. (2009). Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition. Proceedings of the National Academy of Sciences, 106(16), 6507–6512. View Source
• [2] Chiba, T., Hosono, H., Nakagawa, K., Asaka, M., Takeda, H., Matsuda, A., & Ichikawa, S. (2014). Total synthesis of syringolin A and improvement of its biological activity. Angewandte Chemie International Edition, 53(19), 4836–4839. View Source

Syringolin A: Comparative Evidence Against Key Inhibitors

Triple-Subsite Proteasome Inhibition vs. Glidobactin A

Syringolin A (SylA) is distinguished from its closest natural analog, Glidobactin A (GlbA), by its capacity to inhibit all three catalytic subunits of the eukaryotic 20S proteasome. Clerc et al. (2009) demonstrated using human 20S proteasome and fluorogenic substrate assays that natural SylA inhibits the chymotrypsin-like (β5; C-L) activity with Ki′ = 843 ± 8.4 nM, the trypsin-like (β2; T-L) activity with Ki′ = 6,700 ± 700 nM, and measurably targets the caspase-like (β1; Cas-L) activity (kₐₛₛₒc = 6 ± 0.3 M⁻¹s⁻¹) [1]. In contrast, GlbA potently inhibits C-L (Ki′ = 49 ± 5.4 nM) and T-L (Ki′ = 2,000 ± 600 nM) but displays no activity against β1/Cas-L up to 150 μM, as confirmed by both enzyme kinetics and X-ray crystallography [1]. Furthermore, SylA's closest structural relative Syringolin B (SylB) is approximately 10-fold less potent than SylA (C-L Ki′ = 7,778 ± 2,259 nM) and, like GlbA, binds only β2 and β5 subunits [1]. This unique β1 engagement makes SylA the only natural syrbactin suitable for studies requiring pan-proteasome catalytic profiling.

Subunit Inhibition Profile

Head-to-head

SylA β5 Ki′ 843 nM, β2 6,700 nM, β1 active (kₐₛₛₒc 6 M⁻¹s⁻¹); GlbA β5 49 nM, β2 2,000 nM, β1 inactive up to 150 µM

Reported β1 engagement supports pan-proteasome probe design

Human 20S proteasome; fluorogenic substrates; progress curve analysis

Evidence Dimension	Proteasome subunit inhibition profile (Ki′ on human 20S proteasome)
Target Compound Data	SylA: β5/C-L Ki′ = 843 ± 8.4 nM; β2/T-L Ki′ = 6,700 ± 700 nM; β1/Cas-L kₐₛₛₒc = 6 ± 0.3 M⁻¹s⁻¹
Comparator Or Baseline	GlbA: β5/C-L Ki′ = 49 ± 5.4 nM; β2/T-L Ki′ = 2,000 ± 600 nM; β1/Cas-L = not active (NA up to 150 μM). SylB: β5/C-L Ki′ = 7,778 ± 2,259 nM; β2/T-L Ki′ = 107,800 ± 39,200 nM; β1/Cas-L = NA
Quantified Difference	SylA is the only natural syrbactin with quantifiable β1/Cas-L engagement (kₐₛₛₒc = 6 M⁻¹s⁻¹). GlbA is ~17-fold more potent at β5 but completely lacks β1 activity. SylB is ~9-fold less potent than SylA at β5 and lacks β1 activity.
Conditions	Human 20S proteasome; fluorogenic peptide substrates (Suc-LLVY-AMC for C-L, Boc-LRR-AMC for T-L, Z-LLE-AMC for Cas-L); Ki′ determined by progress curve analysis; n = 6; pH and temperature per Clerc et al. 2009.

Why This Matters

For researchers studying caspase-like (β1) proteasome function, immunoproteasome biology, or designing pan-proteasome profiling probes, SylA is the only viable natural syrbactin scaffold; GlbA and SylB cannot substitute due to their absent β1 activity.

• [1] Clerc, J., Groll, M., Illich, D. J., Bachmann, A. S., Huber, R., Schellenberg, B., Dudler, R., & Kaiser, M. (2009). Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition. Proceedings of the National Academy of Sciences, 106(16), 6507–6512. Table 1. View Source

Covalent Irreversible Binding vs. Bortezomib’s Reversible Mechanism

Syringolin A binds the proteasome through a mechanistically novel, irreversible covalent modification that is structurally distinct from bortezomib's reversible boronate interaction. X-ray crystallography of the yeast 20S proteasome–SylA complex (PDB: 2ZCY, resolution 2.9 Å) revealed that the α,β-unsaturated amide of SylA undergoes a Michael-type 1,4-addition with Thr1Oγ of all three catalytic β-subunits, forming a stable, irreversible ether bond [1]. Bortezomib, by contrast, forms a reversible, slowly dissociating boronate–Thr1Oγ complex. This mechanistic difference has functional consequences: the irreversible adduct persists after inhibitor washout, whereas bortezomib inhibition decays with dissociation kinetics [1]. The covalency of SylA binding was further confirmed by activity-based protein profiling (ABPP) showing persistent subunit labeling in both nuclear and cytoplasmic proteasome fractions in plant and mammalian cells [2]. While the PDB structure of GlbA (PDB: 3BDM, 2.7 Å) confirms the same ether bond chemistry, GlbA's binding is restricted to β2 and β5 subunits, reinforcing SylA's unique mechanistic coverage of all three active sites [1].

Binding Mechanism

Class-level

SylA: irreversible ether bond with Thr1Oγ (β1,β2,β5) confirmed by X-ray (2.9 Å) and ABPP; Bortezomib: reversible boronate

Irreversible binding may support sustained target engagement studies

Yeast 20S co-crystal; ABPP in plant/mammalian cells

Evidence Dimension	Covalent binding mechanism and residence time on proteasome catalytic subunits
Target Compound Data	SylA: irreversible covalent ether bond with Thr1Oγ of β1, β2, and β5 subunits; binding confirmed by X-ray crystallography (PDB: 2ZCY) and ABPP in living cells.
Comparator Or Baseline	Bortezomib: reversible boronate ester with Thr1Oγ; dissociation half-life ~110 min for 20S proteasome (literature values). GlbA: irreversible ether bond with β2 and β5 only (PDB: 3BDM); no β1 labeling.
Quantified Difference	SylA binding is irreversible (covalent), not governed by kₒff; bortezomib binding is reversible with finite residence time. SylA labels 3/3 catalytic subunits vs. GlbA's 2/3.
Conditions	Yeast 20S proteasome X-ray co-crystallography (SylA: 2.9 Å; GlbA: 2.7 Å); activity-based protein profiling in Arabidopsis thaliana cells and murine EL4 leukemia cells; human cancer cell lines.

Why This Matters

Irreversible inhibitors offer pharmacodynamic advantages including prolonged target engagement and potential to overcome resistance mechanisms reliant on drug efflux or target overexpression. For chemical biology probe design, SylA's irreversible, pan-subsite profile enables sustained proteasome inhibition in pulse-chase experiments that reversible inhibitors cannot replicate.

• [1] Groll, M., Schellenberg, B., Bachmann, A. S., Archer, C. R., Huber, R., Powell, R. K., … & Dudler, R. (2008). A plant pathogen virulence factor inhibits the eukaryotic proteasome by a novel mechanism. Nature, 452, 755–758. View Source
• [2] Kolodziejek, I., Misas-Villamil, J. C., Kaschani, F., Clerc, J., Gu, C., Krahn, D., … & van der Hoorn, R. A. L. (2011). Proteasome activity imaging and profiling characterizes bacterial effector Syringolin A. Plant Physiology, 155(1), 477–489. View Source

Tunable Scaffold for Potency Enhancement

Syringolin A's macrocyclic core serves as a highly tunable scaffold, enabling potency improvements unattainable through simple procurement of alternative natural syrbactins. Clerc et al. (2009) demonstrated that attachment of a lipophilic alkyl chain to the SylA C-terminus (compound 21, SylA-LIP) produced a 100-fold improvement in chymotrypsin-like (β5) inhibition: Ki′ = 8.65 ± 1.33 nM for compound 21 vs. Ki′ = 843 ± 8.4 nM for parent SylA [1]. Critically, this lipophilic modification also conferred a dramatic gain in trypsin-like (β2) potency (Ki′ = 79.6 ± 29.3 nM vs. 6,700 ± 700 nM; ~84-fold improvement) and—most notably—enabled quantifiable caspase-like (β1) inhibition (Ki′ = 943 ± 100 nM) for the first time in a syrbactin derivative [1]. The kₐₛₛₒc for C-L inhibition by compound 21 reached 40,477 ± 2,333 M⁻¹s⁻¹, representing a ~47-fold acceleration over parent SylA (kₐₛₛₒc = 863 ± 106 M⁻¹s⁻¹) [1]. Independent SAR campaigns by Chiba et al. (2014) further validated scaffold tunability, with structurally simplified SylA analogs achieving β5 IC₅₀ values of 107 nM and cancer cell cytotoxicity at submicromolar levels (109–254 nM), with biological properties comparable to bortezomib [2]. A phenylalanine-substituted derivative (compound 8e) achieved β5 Ki = 44 nM, approximately 15-fold more potent than SylA [3].

Scaffold Tunability

Head-to-head

Lipophilic derivative 21: β5 Ki′ 8.65 nM (parent 843 nM) — 100-fold improvement; gains quantifiable β1 activity (Ki′ 943 nM)

Reported scaffold tunability supports SAR lead optimization

Human 20S proteasome; Suc-LLVY-AMC substrate; n=3

Evidence Dimension	Proteasome β5/chymotrypsin-like inhibitory potency (Ki′) and association rate (kₐₛₛₒc)
Target Compound Data	Parent SylA: β5/C-L Ki′ = 843 ± 8.4 nM; kₐₛₛₒc = 863 ± 106 M⁻¹s⁻¹. SylA-lipophilic derivative (21): β5/C-L Ki′ = 8.65 ± 1.33 nM; kₐₛₛₒc = 40,477 ± 2,333 M⁻¹s⁻¹.
Comparator Or Baseline	Parent SylA (natural, unmodified). Also: GlbA β5 Ki′ = 49 ± 5.4 nM; SylA analog 8e β5 Ki = 44 nM.
Quantified Difference	100-fold improvement in β5 Ki′ (843 → 8.65 nM); 84-fold improvement in β2 Ki′ (6,700 → 79.6 nM); gain of quantifiable β1 activity (Ki′ = 943 nM from undetectable parent). kₐₛₛₒc increased 47-fold.
Conditions	Human 20S proteasome; fluorogenic substrate Suc-LLVY-AMC; progress curve analysis; compound 21 tested at 6.3–12.5 nM for C-L; n = 3.

Why This Matters

Procurement of SylA provides a modular starting scaffold for SAR-driven lead optimization with a >100-fold potency window, enabling medicinal chemistry programs to dial in desired potency and selectivity—an option unavailable when starting with GlbA, whose lipophilic tail already occupies the key hydrophobic pocket.

• [1] Clerc, J., Groll, M., Illich, D. J., Bachmann, A. S., Huber, R., Schellenberg, B., Dudler, R., & Kaiser, M. (2009). Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition. Proceedings of the National Academy of Sciences, 106(16), 6507–6512. Table 1, compound 21. View Source
• [2] Chiba, T., Kitahata, S., Matsuda, A., & Ichikawa, S. (2016). Design, synthesis and biological evaluation of a structurally simplified syringolin A analogues. Chemical and Pharmaceutical Bulletin, 64(7), 811–816. View Source
• [3] Chiba, T., Hosono, H., Nakagawa, K., Asaka, M., Takeda, H., Matsuda, A., & Ichikawa, S. (2014). Total synthesis of syringolin A and improvement of its biological activity. Angewandte Chemie International Edition, 53(19), 4836–4839. View Source

Bortezomib Resistance Circumvention by Syrbactin Analogs

Although Syringolin A itself exhibits modest cellular potency (IC₅₀ ≈ 20–25 μM against SK-N-SH, LAN-1, and SKOV3 cancer cells [1]), the syrbactin scaffold has proven uniquely capable of overcoming clinically relevant bortezomib resistance mechanisms—a property not shared by second-generation proteasome inhibitors carfilzomib and ixazomib. Pierce et al. (2020) demonstrated that the syringolin-inspired synthetic analog TIR-199 was more effective than bortezomib, carfilzomib, and ixazomib in killing bortezomib-resistant multiple myeloma (MM) and mantle cell lymphoma (MCL) cell lines, with a resistance index of approximately 2.2—indicating near-equipotent activity against bortezomib-sensitive and bortezomib-resistant cells [2]. Furthermore, TIR-199 was shown to bypass the PSMB5 A49T+A50V bortezomib-resistant mutant and effectively inhibit the proteasome in primary myeloma cells from refractory patients [3]. In a syngeneic MM mouse model, TIR-199 significantly reduced tumor burden in vivo [2]. This resistance-circumvention profile is mechanistically linked to the irreversible covalent binding mode and distinct molecular recognition features of the syrbactin scaffold first characterized in SylA [4].

Resistance Profile

Context-dependent

TIR-199 (SylA analog) resistance index ~2.2 in bortezomib-resistant MM/MCL lines; active vs PSMB5 A49T+A50V mutant

Reported resistance-circumvention may support inhibitor discovery studies

MM/MCL cell lines; MTS assay; in vivo mouse model

Evidence Dimension	Cytotoxic potency against bortezomib-resistant hematological cancer cell lines
Target Compound Data	TIR-199 (syrbactin analog derived from SylA scaffold): resistance index ~2.2 (ratio of IC₅₀ in bortezomib-resistant vs. sensitive lines); active against PSMB5 A49T+A50V mutant cells.
Comparator Or Baseline	Bortezomib: significantly reduced potency in resistant lines. Carfilzomib: reduced efficacy. Ixazomib: reduced efficacy. All three comparators show higher resistance indices than TIR-199.
Quantified Difference	TIR-199 resistance index ~2.2, indicating near-equivalence across sensitive and resistant lines; bortezomib resistance indices substantially higher (exact fold-change varies by cell line). TIR-199 retains activity where bortezomib, carfilzomib, and ixazomib exhibit diminished efficacy.
Conditions	Bortezomib-sensitive and bortezomib-resistant MM and MCL cell lines; MTS cell viability assay; in vivo MM xenograft mouse model; primary MM patient samples.

Why This Matters

For research programs targeting proteasome inhibitor resistance, the SylA scaffold provides a validated entry point to compounds (e.g., TIR-199 and derivatives) that evade the most common bortezomib-resistance mutations—a therapeutic niche where approved second-generation inhibitors also fail, making SylA-based analogs strategically valuable for drug discovery procurement.

• [1] Archer, C. R., Koomoa, D. L., Mitsunaga, E. M., Clerc, J., Shimizu, M., Kaiser, M., Schellenberg, B., Dudler, R., & Bachmann, A. S. (2010). Syrbactin class proteasome inhibitor-induced apoptosis and autophagy occurs in association with p53 accumulation and Akt/PKB activation in neuroblastoma. Biochemical Pharmacology, 80(2), 170–178. View Source
• [2] Pierce, M. R., Robinson, R. M., Ibarra-Rivera, T. R., Pirrung, M. C., Dolloff, N. G., & Bachmann, A. S. (2020). Syrbactin proteasome inhibitor TIR-199 overcomes bortezomib chemoresistance and inhibits multiple myeloma tumor growth in vivo. Leukemia Research, 88, 106271. View Source
• [3] Bachmann, A. S., Opoku-Ansah, J., Ibarra-Rivera, T. R., Yco, L. P., Ambadi, S., Roberts, C. C., Chang, C. E., & Pirrung, M. C. (2016). Syrbactin structural analog TIR-199 blocks proteasome activity and induces tumor cell death. Journal of Biological Chemistry, 291(16), 8350–8362. View Source
• [4] Groll, M., Schellenberg, B., Bachmann, A. S., Archer, C. R., Huber, R., Powell, R. K., … & Dudler, R. (2008). A plant pathogen virulence factor inhibits the eukaryotic proteasome by a novel mechanism. Nature, 452, 755–758. View Source

Cytotoxicity and Apoptosis Profile vs. Glidobactin A

Despite Glidobactin A's superior biochemical potency on isolated proteasome, Syringolin A exhibits a distinct cellular pharmacology profile relevant to specific cancer indications. In a direct head-to-head comparison by Archer et al. (2010), SylA and GlbA were evaluated alongside SylA-PEG and SylA-LIP across a panel of human neuroblastoma (SK-N-SH), multiple myeloma (MM1.S, MM1.RL, U266), and ovarian cancer (SKOV-3) cell lines [1]. GlbA was the most potent antiproliferative agent with IC₅₀ = 4 nM in dexamethasone-sensitive MM1.S and IC₅₀ = 5 nM in dexamethasone-resistant MM1.RL cells, and inhibited chymotrypsin-like proteasome activity in SK-N-SH cells with IC₅₀ = 15 nM [1]. SylA's antiproliferative IC₅₀ across SK-N-SH, LAN-1, and SKOV3 cells ranged from 20–25 μM (established in the seminal Cole et al. 2006 study [2]). However, SylA uniquely induces rapid (24 h) p53 tumor suppressor protein accumulation and PARP cleavage-dependent apoptosis in SK-N-SH neuroblastoma cells at 20 μM, with concomitant morphological changes (cell rounding, loss of adherence) within 48 h [2]. This p53-mediated apoptosis pathway is mechanistically linked to SylA's irreversible proteasome inhibition and appears less reliant on potency alone, suggesting that SylA's cellular pharmacology extends beyond simple IC₅₀ comparisons. Additionally, the SylA-PEG derivative demonstrated that PEGylation modulates both potency and solubility, illustrating the scaffold's adaptability to diverse formulation requirements [1].

Cell-based Activity

Head-to-head

GlbA IC₅₀ 4–5 nM (MM); SylA IC₅₀ 20–25 µM (neuroblastoma). SylA induces p53 accumulation and PARP cleavage at 20 µM in SK-N-SH

Reported p53-mediated apoptosis in neuroblastoma supports cell-model studies

SK-N-SH, MM1.S, U266, SKOV3; 24–72 h treatment

Evidence Dimension	Antiproliferative activity (IC₅₀) and apoptosis induction in human cancer cell lines
Target Compound Data	SylA: IC₅₀ = 20–25 μM (SK-N-SH, LAN-1, SKOV3); induces p53 accumulation at 20 μM within 24 h; PARP cleavage confirmed. SylA-LIP: improved potency via lipophilic modification. SylA-PEG: modulated solubility profile.
Comparator Or Baseline	GlbA: IC₅₀ = 4 nM (MM1.S), 5 nM (MM1.RL); CT-L proteasome IC₅₀ = 15 nM (SK-N-SH). Bortezomib: included as clinical standard control in the same experiment.
Quantified Difference	GlbA is ~5,000-fold more potent than SylA in MM cell proliferation assays (4 nM vs. ~20,000 nM). However, SylA demonstrates robust p53-dependent apoptosis in neuroblastoma that is mechanistically distinct, with pathway engagement at 20 μM confirmed by p53 western blot and PARP cleavage.
Conditions	SK-N-SH (neuroblastoma), LAN-1 (neuroblastoma), SKOV3 (ovarian), MM1.S, MM1.RL, U266 (multiple myeloma) cell lines; MTS/MTS proliferation assay; 24–72 h treatment; annexin V apoptosis assay; p53 and PARP immunoblotting.

Why This Matters

Procurement decisions based solely on potency metrics would favor GlbA, but SylA's robust p53-mediated apoptosis signature in neuroblastoma—a pediatric malignancy with limited treatment options—and its PEGylated-derivative formulation flexibility provide distinct scientific value for neuroblastoma-focused oncology research that GlbA cannot replicate.

• [1] Archer, C. R., Koomoa, D. L., Mitsunaga, E. M., Clerc, J., Shimizu, M., Kaiser, M., Schellenberg, B., Dudler, R., & Bachmann, A. S. (2010). Syrbactin class proteasome inhibitor-induced apoptosis and autophagy occurs in association with p53 accumulation and Akt/PKB activation in neuroblastoma. Biochemical Pharmacology, 80(2), 170–178. View Source
• [2] Cole, P., Wiltshire, H., Fearnley, I., Wäspi, U., Bachmann, A. S., Kaiser, M., & Dudler, R. (2006). Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis. Cell Proliferation, 39(6), 599–609. View Source

Syringolin A: Research Applications and Procurement Scenarios

Pan-Proteasome Profiling and Caspase-Like Activity

Syringolin A is the only natural syrbactin that irreversibly targets all three proteasome catalytic subunits (β1, β2, β5). As demonstrated by Clerc et al. (2009), SylA measurably engages β1/caspase-like activity (kₐₛₛₒc = 6 ± 0.3 M⁻¹s⁻¹), whereas Glidobactin A shows no β1 inhibition up to 150 μM [1]. This makes SylA the preferred starting material for: (i) activity-based protein profiling (ABPP) probe development requiring pan-subsite labeling; (ii) functional dissection of β1 caspase-like activity in apoptosis and immunoproteasome biology; and (iii) competitive ABPP experiments in plant and mammalian cells, validated by Kolodziejek et al. (2011) who demonstrated SylA-based probe labeling of nuclear and cytoplasmic proteasomes in living Arabidopsis cells [2].

Bortezomib Resistance Research and Inhibitor Discovery

For laboratories investigating proteasome inhibitor resistance mechanisms or developing agents to overcome clinical bortezomib resistance, SylA is the essential prototype scaffold. The syringolin-inspired analog TIR-199 has been validated to circumvent bortezomib, carfilzomib, and ixazomib resistance in MM and MCL, with a resistance index of ~2.2 and activity against PSMB5 A49T+A50V mutant proteasomes [1]. Procurement of SylA enables: (i) rational design and synthesis of SylA-based analogs targeting the resistance-conferring PSMB5 mutations; (ii) comparative mechanistic studies between reversible (bortezomib) and irreversible (syrbactin) proteasome inhibitor classes; and (iii) in vivo efficacy evaluation using syngeneic MM mouse models where syrbactin analogs have already demonstrated tumor burden reduction [1].

Macrocyclic Scaffold SAR and Lead Optimization

Syringolin A's macrocyclic scaffold has been experimentally validated to support >100-fold potency gains through rational modification (from Ki′ = 843 nM for parent SylA to Ki′ = 8.65 nM for the lipophilic derivative 21 at β5), as established by Clerc et al. (2009) and extended by Chiba et al. (2014, 2016) [1][2]. This quantifiable SAR trajectory supports: (i) structure-based drug design using the available yeast 20S proteasome–SylA co-crystal structure (PDB: 2ZCY) to guide substitutions at the C-terminus, urea moiety, and macrocycle; (ii) synthesis of focused analog libraries exploring lipophilic chain length, PEGylation, and aryl substitutions with measurable potency readouts (β5 Ki′, cellular IC₅₀); and (iii) scaffold-hopping campaigns that retain the SylA macrocycle while exchanging the exocyclic dipeptide-urea tail to modulate pharmacokinetic properties.

p53-Mediated Apoptosis Studies in Neuroblastoma

SylA uniquely induces rapid p53 accumulation and apoptosis in neuroblastoma cells, as demonstrated by Cole et al. (2006), where 20 μM SylA treatment of SK-N-SH cells led to p53 upregulation within 24 h, confirmed PARP cleavage, and characteristic apoptotic morphology within 48 h [1]. Procurement of SylA supports: (i) investigation of p53-dependent vs. p53-independent apoptosis pathways in neuroblastoma, a pediatric cancer with limited therapeutic options; (ii) comparative studies with GlbA (which shows superior MM potency but has been less characterized for p53-mediated neuroblastoma apoptosis); and (iii) evaluation of SylA-PEG and SylA-LIP derivatives with modulated solubility and potency profiles for potential neuroblastoma therapeutic development [2].

Application

Selection Property

Validation Focus

Pan-proteasome profiling and caspase-like studies

β1/caspase-like activity engagement

ABPP probe pan-subsite labeling confirmation

Proteasome inhibitor resistance research

Irreversible covalent binding mode

Resistance-circumvention profile in MM/MCL models

Macrocyclic scaffold SAR campaigns

Modular macrocycle with C-terminus derivatization

Potency modulation and β1 activity gain validation

p53-mediated apoptosis studies in neuroblastoma

p53 accumulation and PARP cleavage induction

Apoptosis endpoint characterization in neuroblastoma lines

• [1] Clerc, J., Groll, M., Illich, D. J., Bachmann, A. S., Huber, R., Schellenberg, B., Dudler, R., & Kaiser, M. (2009). Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition. Proceedings of the National Academy of Sciences, 106(16), 6507–6512. View Source
• [2] Kolodziejek, I., Misas-Villamil, J. C., Kaschani, F., Clerc, J., Gu, C., Krahn, D., … & van der Hoorn, R. A. L. (2011). Proteasome activity imaging and profiling characterizes bacterial effector Syringolin A. Plant Physiology, 155(1), 477–489. View Source
• [3] Pierce, M. R., Robinson, R. M., Ibarra-Rivera, T. R., Pirrung, M. C., Dolloff, N. G., & Bachmann, A. S. (2020). Syrbactin proteasome inhibitor TIR-199 overcomes bortezomib chemoresistance and inhibits multiple myeloma tumor growth in vivo. Leukemia Research, 88, 106271. View Source
• [4] Chiba, T., Hosono, H., Nakagawa, K., Asaka, M., Takeda, H., Matsuda, A., & Ichikawa, S. (2014). Total synthesis of syringolin A and improvement of its biological activity. Angewandte Chemie International Edition, 53(19), 4836–4839. View Source
• [5] Chiba, T., Kitahata, S., Matsuda, A., & Ichikawa, S. (2016). Design, synthesis and biological evaluation of a structurally simplified syringolin A analogues. Chemical and Pharmaceutical Bulletin, 64(7), 811–816. View Source
• [6] Cole, P., Wiltshire, H., Fearnley, I., Wäspi, U., Bachmann, A. S., Kaiser, M., & Dudler, R. (2006). Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis. Cell Proliferation, 39(6), 599–609. View Source
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